Cas no 959605-55-1 (2-Bromo-4’-methylacetophenone-d3)

2-Bromo-4’-methylacetophenone-d3 is a deuterated organic compound commonly used as an intermediate in synthetic chemistry and pharmaceutical research. The incorporation of deuterium (d3) enhances its utility in kinetic studies, metabolic research, and NMR spectroscopy due to its isotopic labeling. This compound is particularly valuable in the preparation of deuterated analogs for drug development, where isotopic effects can improve stability and bioavailability. Its bromo and methyl functional groups allow for further derivatization, making it a versatile building block in organic synthesis. High purity and precise deuteration ensure reliable performance in applications requiring isotopic tracing or mechanistic investigations.

2-Bromo-4’-methylacetophenone-d3 structure

959605-55-1 structure

Product Name:2-Bromo-4’-methylacetophenone-d3

CAS No:959605-55-1

MF:C₉H₉BrO

MW:216.089647054672

CID:4554280

Update Time:2025-10-30

2-Bromo-4’-methylacetophenone-d3 Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-4’-methylacetophenone-d3
- Inchi： 1S/C9H9BrO/c1-7-2-4-8(5-3-7)9(11)6-10/h2-5H,6H2,1H3/i1D3
- InChI Key： KRVGXFREOJHJAX-FIBGUPNXSA-N
- SMILES： C(=O)(C1=CC=C(C([2H])([2H])[2H])C=C1)CBr

2-Bromo-4’-methylacetophenone-d3 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	B684952-10mg	2-Bromo-4’-methylacetophenone-d3	959605-55-1	10mg	$ 201.00	2023-09-08
TRC	B684952-100mg	2-Bromo-4’-methylacetophenone-d3	959605-55-1	100mg	$ 1608.00	2023-09-08
AN HUI ZE SHENG Technology Co., Ltd.	B684952-10mg	2-Bromo-4’-methylacetophenone-d3	959605-55-1	10mg	￥1800.00	2023-09-15
AN HUI ZE SHENG Technology Co., Ltd.	B684952-100mg	2-Bromo-4’-methylacetophenone-d3	959605-55-1	100mg	￥14400.00	2023-09-15
AN HUI ZE SHENG Technology Co., Ltd.	CS-T-67810-10mg	2-Bromo-4’-methylacetophenone-d3	959605-55-1	10mg	￥1360.00	2023-09-15
AN HUI ZE SHENG Technology Co., Ltd.	CS-T-67810-100mg	2-Bromo-4’-methylacetophenone-d3	959605-55-1	100mg	￥10870.00	2023-09-15

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Additional information on 2-Bromo-4’-methylacetophenone-d3

Comprehensive Analysis of 2-Bromo-4’-methylacetophenone-d3 (CAS No. 959605-55-1): Properties, Applications, and Industry Insights

2-Bromo-4’-methylacetophenone-d3 (CAS No. 959605-55-1) is a deuterated organic compound widely utilized in pharmaceutical research, analytical chemistry, and material science. Its unique isotopic labeling (deuterium) enhances its value in mass spectrometry and NMR spectroscopy, making it indispensable for tracing molecular pathways and metabolic studies. The compound’s brominated and methylated structure further expands its reactivity, enabling applications in cross-coupling reactions and intermediate synthesis.

Recent trends highlight growing demand for deuterated compounds like 2-Bromo-4’-methylacetophenone-d3, driven by advancements in drug discovery and precision medicine. Researchers frequently search for "deuterium-labeled reagents" or "isotope effects in synthesis," reflecting the compound’s relevance in optimizing pharmacokinetics. Its role in proteomics and stable isotope labeling (SILAC) also aligns with the rising interest in biomarker identification and cancer research.

The synthesis of 959605-55-1 involves meticulous deuterium incorporation techniques, often via catalytic hydrogen-deuterium exchange or Grignard reactions. Industry professionals prioritize "high-purity deuterated chemicals" to ensure reproducibility in experiments. Notably, 2-Bromo-4’-methylacetophenone-d3 serves as a precursor for radioligands in PET imaging, addressing the surge in "neurodegenerative disease diagnostics" queries.

From an environmental perspective, deuterated solvents and reagents like 2-Bromo-4’-methylacetophenone-d3 contribute to green chemistry initiatives by reducing toxic waste. Searches for "sustainable isotopic labeling" underscore this shift. Regulatory compliance, such as REACH and FDA guidelines, further emphasizes the need for rigorously characterized compounds, positioning 959605-55-1 as a benchmark in quality.

Future applications may exploit 2-Bromo-4’-methylacetophenone-d3 in quantum computing materials or organic electronics, given its structural versatility. As AI-driven "molecular property prediction" tools gain traction, this compound’s data-rich profile will likely fuel computational modeling breakthroughs. Collaborative studies between academia and biotech firms continue to unlock its potential, solidifying its status as a cornerstone in modern chemistry.